Cas no 616-69-3 (1,2-Dimethyl-3,5-dinitrobenzene)

1,2-Dimethyl-3,5-dinitrobenzene is a nitroaromatic compound characterized by its two nitro groups and two methyl substituents on a benzene ring. This structure imparts stability and reactivity, making it useful as an intermediate in organic synthesis, particularly for the preparation of dyes, pharmaceuticals, and specialty chemicals. The electron-withdrawing nitro groups enhance its suitability for electrophilic substitution reactions, while the methyl groups influence steric and electronic effects. The compound exhibits moderate solubility in organic solvents and requires careful handling due to its potential explosive properties under extreme conditions. Its well-defined molecular structure ensures consistency in synthetic applications, supporting precise chemical transformations.

1,2-Dimethyl-3,5-dinitrobenzene structure

616-69-3 structure

Product Name:1,2-Dimethyl-3,5-dinitrobenzene

CAS No:616-69-3

MF:C₈H₈N₂O₄

MW:196.160121917725

CID:516127

Update Time:2026-04-29

1,2-Dimethyl-3,5-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

- 1,2-Dimethyl-3,5-dinitrobenzene
- 3-NIRO-O-XYLENE
- Benzene, 1,2- dimethyl-3,5-dinitro-
- 1,2-Dimethyl-3,5-dinitro-benzene
- Inchi： InChI=1S/C8H8N2O4/c1-5-3-7(9(11)12)4-8(6(5)2)10(13)14/h3-4H,1-2H3
- InChI Key： FHCBGLKAGXVKHS-UHFFFAOYSA-N
- SMILES： CC1=CC(=CC(=C1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

Exact Mass: 196.04844
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 14
Rotatable Bond Count: 2

Experimental Properties

PSA: 86.28

1,2-Dimethyl-3,5-dinitrobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D462338-1mg	1,2-Dimethyl-3,5-dinitrobenzene	616-69-3		1mg	$ 50.00	2022-06-05
TRC	D462338-2mg	1,2-Dimethyl-3,5-dinitrobenzene	616-69-3		2mg	$ 65.00	2022-06-05
TRC	D462338-10mg	1,2-Dimethyl-3,5-dinitrobenzene	616-69-3		10mg	$ 80.00	2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1661428-100mg	1,2-Dimethyl-3,5-dinitrobenzene	616-69-3	98%	100mg	￥940.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1661428-1g	1,2-Dimethyl-3,5-dinitrobenzene	616-69-3	98%	1g	￥2247.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1661428-5g	1,2-Dimethyl-3,5-dinitrobenzene	616-69-3	98%	5g	￥9072.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1661428-10g	1,2-Dimethyl-3,5-dinitrobenzene	616-69-3	98%	10g	￥10601.00	2024-05-06